Cas no 42553-65-1 (Crocin)
Crocin (crocin I) is a kind of nutritional health care product, which is the main component isolated from the stigma of Crocus sativus. It has huge pharmacological effects such as anti-inflammatory, anti-cancer, antidepressant and anticonvulsant
Crocin structure
Crocin Properties
Names and Identifiers
-
- Crocin
- BETA-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
- B-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(ALL-E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
- GARDENIN
- CROCETIN BIS(GENTIOBIOSYL) ESTER
- CROCETIN DIGENTIOBIOSYL ESTER
- CROCIN GARDENIA FRUIT EXTRACT
- ALPHA-CROCIN
- Crocin (Gardenia Fruits Extract)
- Crocin I
- CROCIN(AS)
- CROCIN(RG)
- Crocetin digentiobiose ester
- Crocetin Digentiobiosyl Ester (Gardenia Fruits Extract)
- α-Crocin
- Crocetin digentibiose ester
- Gardenia Yellow
- Crocin 1
- Crocine
- crocin-1
- all-trans-Crocetin di-beta-D-gentiobiosyl ester
- 877GWI46C2
- Crocin-I
- Crocin A
- Bis(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl) 8,8'-diapo-psi,psi-carotenedioate
- Saffron
- crocetin di-gentiobiose ester
- beta-D-Glucopyranose, 6-O-beta-D-glu
- CCG-270600
- S4758
- Q-100473
- MFCD11044877
- 42553-65-1
- AKOS025311578
- bis[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] (2E,4E,6E,8E,10Z,12E,14Z)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
- AKOS040757681
- Natural red 1
- crocetin di-beta-D-gentiobiose ester
- ?-Crocin
- Crocetin; (all-E)-form, [β-D-Glucopyranosyl-(1->6)-β-D-glucopyranosyl] diester
- crocetin digentiobioside
- Natural yellow 19
- C.I. 75100
- trans-crocetin bis(beta-D-gentiobiosyl) ester
- bis(beta-D-gentiobiosyl) crocetin
- Natural yellow 6
- Crocin 4
- +Expand
-
- MFCD11044877
- SEBIKDIMAPSUBY-RTJKDTQDSA-N
- 1S/C44H64O24/c1-19(11-7-13-21(3)39(59)67-43-37(57)33(53)29(49)25(65-43)17-61-41-35(55)31(51)27(47)23(15-45)63-41)9-5-6-10-20(2)12-8-14-22(4)40(60)68-44-38(58)34(54)30(50)26(66-44)18-62-42-36(56)32(52)28(48)24(16-46)64-42/h5-14,23-38,41-58H,15-18H2,1-4H3/b6-5+,11-7+,12-8+,19-9+,20-10+,21-13+,22-14+/t23-,24-,25-,26-,27-,28-,29-,30-,31+,32+,33+,34+,35-,36-,37-,38-,41-,42-,43+,44+/m1/s1
- O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])OC([H])([H])[C@]1([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(OC(/C(=C(\[H])/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(=O)O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]3([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])O2)O[H])O[H])O[H])/C([H])([H])[H])/C([H])([H])[H])=O)O1)O[H])O[H])O[H])O[H])O[H])O[H]
- 6473367
Computed Properties
- 976.378753g/mol
- 0
- -2.5
- 14
- 24
- 20
- 976.378753g/mol
- 976.378753g/mol
- 391Ų
- 68
- 1730
- 0
- 20
- 0
- 7
- 0
- 1
- nothing
- 0
- 977.0
Experimental Properties
- The kinetics of crocin and picrocrocin in whole and ground samples of saffron stored at different temperatures and relative humidities were studied. First-order kinetics were observed for crocin and second-order for picrocrocin. There was no deterioration of the samples stored at -17 °C or at 0 °C, the ideal storage conditions. A reduction in the relative humidity had a greater effect on stability than a decrease in temperature. Conditions that favor stability for picrocrocin also favor the stability of its aroma.
- -5.22520
- 391.20000
- 2589
- 1174.7°C at 760 mmHg
- 186° (effervescence)
- Freely soluble in hot water, giving an orange-colored solution /Di-gentiobiose ester/
- Powder
- It is soluble in water to form a transparent yellow solution, soluble in ethanol and propylene glycol, insoluble in oil.
- 1.4800
Crocin Price
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Crocin Related Literature
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John E. Saunders,Hao Chen,Chris Brauer,McGregor Clayton,Weijian Chen,Jack A. Barnes,Hans-Peter Loock Soft Matter, 2015,11, 8746-8757
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4. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
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Lingbo Kong,Peter Setlow,Yong-qing Li Analyst, 2012,137, 3683-3689
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6. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
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Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
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8. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
-
Ren-Hau Lai Food Funct., 2010,1, 161-166
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(CAS:42553-65-1)Crocin
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